3-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid

Specification

• CAS No.: 1006682-92-3
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol
• IUPAC Name: 3-(3-ethoxycarbonylpyrazol-1-yl)propanoic acid
• Standard InChI: InChI=1S/C9H12N2O4/c1-2-15-9(14)7-3-5-11(10-7)6-4-8(12)13/h3,5H,2,4,6H2,1H3,(H,12,13)
• Standard InChI Key: BRRMCQVKVGTEPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C=C1)CCC(=O)O

Introduction

3-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid is a chemical compound belonging to the pyrazole class, known for its diverse biological activities. This compound has a molecular formula of C9H12N2O4 and a molecular weight of 212.2 g/mol. It is identified by the CAS number 1006682-92-3. The structure of this compound includes an ethoxycarbonyl group attached to a pyrazole ring, which is further connected to a propanoic acid moiety.

Research Findings

While detailed research findings specifically on 3-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid are scarce, pyrazole derivatives in general have shown promising results in various biological assays. For instance, some pyrazoles exhibit antioxidant and anticancer activities, as demonstrated by compounds like 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols).

Comparison with Similar Compounds

Similar compounds, such as 3-[4-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid, have been studied more extensively. These compounds are used as intermediates in the synthesis of other pyrazole derivatives and are investigated for their anti-inflammatory and antimicrobial properties.

Potential Applications

Given the biological activities associated with pyrazole derivatives, compounds like 3-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid may have potential applications in medicinal chemistry. They could serve as intermediates in the synthesis of therapeutic agents or be directly used in drug development.

Data Table: Comparison with Similar Compounds

Compound	CAS Number	Molecular Weight	Biological Activities
3-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid	1006682-92-3	212.2 g/mol	Potential therapeutic applications
3-[4-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid	1514845-05-6	Not specified	Anti-inflammatory, antimicrobial
2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid	1856097-00-1	212.20 g/mol	Not detailed

References:
- ChemicalBook. (2018). 3-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid.
- PMC. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities.
- BenchChem. (2024). 3-[4-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid.
- MDPI. (2013). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives.
- Chemsrc. (2024). 2-[3-(ethoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid.